1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride

• CAS No.: 2648938-60-5
• Molecular Formula: C11H22ClN
• Molecular Weight: 203.8

Description

1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride is a chemical compound characterized by its unique bicyclic structure.

Preparation Methods

The synthesis of 1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride typically involves the following steps:

Starting Material: The synthesis begins with the preparation of the bicyclic core, which is derived from a suitable precursor such as a bicyclo[2.2.2]octane derivative.

Functionalization: The bicyclic core is then functionalized to introduce the methanamine group. This step often involves the use of reagents like amines and catalysts to facilitate the reaction.

Hydrochloride Formation: The final step involves the conversion of the free amine to its hydrochloride salt by reacting it with hydrochloric acid.

Industrial production methods may involve optimization of these steps to ensure high yield and purity, often using continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methanamine group can be replaced by other nucleophiles under suitable conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure conditions. The major products formed depend on the specific reaction and reagents used.

Scientific Research Applications

1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Material Science: The compound’s unique structure makes it useful in the development of advanced materials with specific mechanical and thermal properties.

Biological Studies: It is employed in studies investigating the interaction of bicyclic compounds with biological systems, providing insights into their potential therapeutic effects.

Mechanism of Action

The mechanism by which 1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound’s bicyclic structure allows it to fit into specific binding sites, modulating the activity of these targets. This interaction can lead to various biological effects, including changes in cellular signaling pathways and metabolic processes .

Comparison with Similar Compounds

1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanamine hydrochloride can be compared with other similar compounds, such as:

1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}methanol: This compound differs by having a hydroxyl group instead of a methanamine group, leading to different chemical reactivity and applications.

1-{3,3-dimethylbicyclo[2.2.2]octan-1-yl}acetic acid:

The uniqueness of this compound lies in its specific functional group and the resulting chemical and biological properties.